Cas no 2361894-27-9 (N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361894-27-9
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5453898
• PubChem ID: 145885646
• Update Time: 2025-10-28

N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-Oxo-2-propen-1-yl)-N-[(1-phenyl-1H-imidazol-2-yl)methyl]-4-piperidinecarboxamide
• Z2019047876
• N-[(1-phenyl-1H-imidazol-2-yl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26593192
• N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• 2361894-27-9

• Inchi： 1S/C19H22N4O2/c1-2-18(24)22-11-8-15(9-12-22)19(25)21-14-17-20-10-13-23(17)16-6-4-3-5-7-16/h2-7,10,13,15H,1,8-9,11-12,14H2,(H,21,25)
• InChI Key： VWVINBQYOLIDGF-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCC1=NC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.52±0.20(Predicted)

Additional information on N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide: A Comprehensive Overview

The compound CAS No 2361894-27-9, known as N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and potential applications of this compound, supported by the latest research findings.

The molecular structure of N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide comprises several key functional groups. The imidazole ring, a heterocyclic aromatic compound, is fused with a phenyl group, enhancing its stability and reactivity. The piperidine ring, a six-membered amine-containing structure, contributes to the molecule's flexibility and ability to form hydrogen bonds. Additionally, the propenoic acid moiety introduces unsaturation, which can influence the compound's electronic properties and reactivity. These structural elements collectively make this compound a versatile building block for further chemical modifications.

Recent studies have explored the synthesis of CAS No 2361894-27-9 through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic techniques. For instance, the use of palladium catalysts in cross-coupling reactions has proven effective in constructing the imidazole-piperidine linkage. Such advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of drug discovery and material science.

The biological activity of N-[(1-Phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Furthermore, its ability to modulate key cellular pathways has been documented in vitro models, highlighting its potential as a lead compound in drug development.

In terms of applications, this compound finds utility in diverse fields such as agrochemicals, cosmetics, and specialty chemicals. Its role as an intermediate in the synthesis of bioactive molecules has been particularly noteworthy. For example, researchers have employed this compound as a precursor for developing novel antibiotics and anticancer agents. The integration of computational chemistry tools has further accelerated its exploration in virtual screening campaigns targeting specific disease pathways.

From an environmental perspective, the synthesis and handling of CAS No 2361894-27-9 align with green chemistry principles. Efforts to minimize waste generation and maximize atom economy have been integral to its production processes. This commitment to sustainability ensures that the compound's lifecycle remains environmentally benign while maintaining high standards of quality and safety.

In conclusion, N-[(1-phenylimidazol-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide) stands out as a multifaceted molecule with vast potential across multiple disciplines. Its unique structure, coupled with cutting-edge research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to make significant contributions to scientific progress.